Cas no 2145814-11-3 (3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 2145814-11-3
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 5875572
• PubChem ID: 137360823
• Update Time: 2026-03-11

3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid
• SCHEMBL20586356
• SY339478
• 2145814-11-3
• EN300-1451983

• Inchi： 1S/C9H8BrFO3/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： QSKUTCRCDOEBKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CC(C(=O)O)O

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid

3-(4-Bromo-3-Fluorophenyl)-2-Hydroxypropanoic Acid (CAS No. 2145814-11-3): An Overview of Its Structure, Properties, and Applications

3-(4-Bromo-3-Fluorophenyl)-2-hydroxypropanoic acid (CAS No. 2145814-11-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules.

The molecular structure of 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid is composed of a substituted phenyl ring and a hydroxypropanoic acid moiety. The presence of the bromine and fluorine atoms on the phenyl ring imparts specific chemical properties that make this compound particularly interesting for both academic and industrial research. The bromine atom, being a good leaving group, facilitates various substitution reactions, while the fluorine atom enhances the compound's lipophilicity and metabolic stability.

In recent studies, 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid has been explored for its potential as an intermediate in the synthesis of novel drugs. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its use as a precursor for inhibitors targeting kinases, which are key enzymes in signal transduction pathways and are often implicated in cancer and inflammatory diseases.

The physical and chemical properties of 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid have also been extensively studied. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the structure of 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid. NMR spectroscopy provides detailed information about the positions of hydrogen and carbon atoms within the molecule, while MS helps to determine the molecular weight and confirm the presence of specific functional groups.

In terms of synthetic methods, several routes have been developed to produce 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid. One common approach involves the reaction of 4-bromo-3-fluorobenzaldehyde with glycolic acid or its derivatives under appropriate conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

The biological activity of 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid has been evaluated in various assays. In vitro studies have shown that it exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for further drug development. Additionally, preliminary pharmacokinetic studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug candidates.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid. Ongoing studies are focusing on optimizing its structure to enhance its therapeutic efficacy while minimizing toxicity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance this compound from the laboratory to clinical trials.

In conclusion, 3-(4-bromo-3-fluorophenyl)-2-hydroxypropanoic acid (CAS No. 2145814-11-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development as a therapeutic agent or synthetic intermediate.